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Compound of Interest

Compound Name: 1,2,3-Trimethoxybenzene

Cat. No.: B147658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

synthesis of the anti-anginal drug Trimetazidine, utilizing 1,2,3-trimethoxybenzene as a readily

available starting material. The synthesis involves a two-step process: the formylation of 1,2,3-
trimethoxybenzene to 2,3,4-trimethoxybenzaldehyde via the Vilsmeier-Haack reaction,

followed by the reductive amination of the resulting aldehyde with piperazine to yield

Trimetazidine.

Introduction
1,2,3-Trimethoxybenzene is a versatile aromatic compound that serves as a valuable building

block in the synthesis of various pharmaceutical agents. Its electron-rich nature makes it

amenable to electrophilic substitution reactions, allowing for the introduction of functional

groups necessary for constructing complex drug molecules. Trimetazidine, chemically known

as 1-(2,3,4-trimethoxybenzyl)piperazine, is a metabolic agent used in the treatment of angina

pectoris. It acts by inhibiting the long-chain 3-ketoacyl-CoA thiolase, which shifts cardiac energy

metabolism from fatty acid oxidation to the more oxygen-efficient glucose oxidation pathway.

This cytoprotective effect is particularly beneficial under ischemic conditions.

This document outlines the synthetic route from 1,2,3-trimethoxybenzene to Trimetazidine,

providing detailed experimental protocols and quantitative data for each step.
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Overall Synthetic Scheme
The synthesis of Trimetazidine from 1,2,3-trimethoxybenzene is a two-step process. The first

step is the Vilsmeier-Haack formylation to introduce an aldehyde group, followed by a reductive

amination to couple the resulting aldehyde with piperazine.

1,2,3-Trimethoxybenzene Vilsmeier-Haack ReactionDMF, POCl3 2,3,4-Trimethoxybenzaldehyde Reductive AminationPiperazine, Reducing Agent Trimetazidine

Click to download full resolution via product page

Caption: Overall workflow for the synthesis of Trimetazidine.

Experimental Protocols
Step 1: Vilsmeier-Haack Formylation of 1,2,3-
Trimethoxybenzene
This protocol describes the synthesis of the key intermediate, 2,3,4-trimethoxybenzaldehyde,

from 1,2,3-trimethoxybenzene.

Reaction:

2,3,4-Trimethoxybenzaldehyde + Piperazine + Formic Acid → Trimetazidine

Caption: Signaling pathway of Trimetazidine's mechanism of action.

Conclusion
The synthesis of Trimetazidine from 1,2,3-trimethoxybenzene is a practical and efficient route

for the production of this important anti-anginal drug. The Vilsmeier-Haack formylation and

subsequent reductive amination are robust reactions that can be performed with readily

available reagents. The provided protocols and data serve as a valuable resource for

researchers and professionals in the field of drug development and medicinal chemistry.
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at: [https://www.benchchem.com/product/b147658#using-1-2-3-trimethoxybenzene-as-a-
starting-material-for-drug-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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